Cas no 6992-65-0 (b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl-)

b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl- structure
6992-65-0 structure
Product Name:b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl-
CAS No:6992-65-0
MF:C19H28O11
MW:432.419027328491
CID:525690
PubChem ID:9549263
Update Time:2025-04-19

b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl- Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl-
    • (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-phenylmethoxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • Benzyl b-cellobioside
    • Cellobioside, benzyl, b- (8CI)
    • Cellobioside,benzyl (6CI,7CI)
    • Benzyl beta-cellobioside
    • DTXSID70990186
    • 6992-65-0
    • CHEMBL1222252
    • Benzyl beta-D-cellobioside
    • beta-D-Glucopyranoside, phenylmethyl 4-O-beta-D-glucopyranosyl-
    • Benzyl 4-O-hexopyranosylhexopyranoside
    • Inchi: 1S/C19H28O11/c20-6-10-12(22)13(23)15(25)19(28-10)30-17-11(7-21)29-18(16(26)14(17)24)27-8-9-4-2-1-3-5-9/h1-5,10-26H,6-8H2/t10-,11-,12-,13+,14-,15-,16-,17-,18-,19+/m1/s1
    • InChI Key: UMOKGHPPSFCSDC-YVSFIXKFSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 432.16316171g/mol
  • Monoisotopic Mass: 432.16316171g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 179Ų

Experimental Properties

  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 190-191 ºC
  • Solubility: Slightly soluble (6.9 g/l) (25 º C),
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent